N-[4-[[4-[(4-Oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]phenyl]acetamide

• IUPAC Name: N-[4-[[4-[(4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]phenyl]acetamide
• InChI: InChI=1S/C23H26N4O2/c1-17(28)25-20-8-6-18(7-9-20)14-26-12-10-19(11-13-26)15-27-16-24-22-5-3-2-4-21(22)23(27)29/h2-9,16,19H,10-15H2,1H3,(H,25,28)
• InChI Key: DXRFDFZGYBUBPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCC(CC2)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

N-[4-[[4-[(4-Oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]phenyl]acetamide, commonly known as QNZ, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential applications in cancer therapy. QNZ belongs to the class of quinazoline derivatives and has been shown to exhibit potent anti-tumor activity in various cancer cell lines.

Mechanism of Action

QNZ exerts its anti-tumor activity by inhibiting the activity of the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a crucial role in cell survival, proliferation, and inflammation. It is overexpressed in many cancer cell types and is associated with tumor growth and resistance to chemotherapy. QNZ inhibits the activity of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα, thereby preventing the translocation of NF-κB to the nucleus and subsequent transcription of its target genes.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, QNZ has been shown to exhibit anti-inflammatory and immunomodulatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to promote the production of anti-inflammatory cytokines, such as IL-10. QNZ has also been shown to enhance the activity of natural killer cells and to promote the differentiation of regulatory T cells.

Advantages and Limitations for Lab Experiments

One of the advantages of QNZ is its potent anti-tumor activity, which makes it a promising candidate for cancer therapy. It also exhibits anti-inflammatory and immunomodulatory effects, which may be useful in the treatment of various inflammatory and autoimmune diseases. However, QNZ has some limitations in lab experiments. It has low solubility in water and may require the use of organic solvents for administration. QNZ also has a short half-life, which may limit its efficacy in vivo.

Future Directions

There are several future directions for QNZ research. One direction is the development of more potent and selective inhibitors of NF-κB. Another direction is the investigation of the potential applications of QNZ in combination therapy with other anti-cancer agents. QNZ may also be useful in the treatment of various inflammatory and autoimmune diseases, and further research in this area is warranted. Additionally, the development of more effective drug delivery systems for QNZ may improve its efficacy in vivo.

Synthesis Methods

The synthesis of QNZ involves a multi-step process that starts with the reaction of 2-aminobenzonitrile with benzaldehyde to form 2-(benzylideneamino)benzonitrile. This intermediate is then reacted with piperidine, followed by the addition of 4-(chloromethyl)phenylacetic acid to yield QNZ.

Scientific Research Applications

QNZ has been extensively studied for its potential applications in cancer therapy. It has been shown to exhibit potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. QNZ has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.